Cas no 863889-33-2 (N/A)
N/A structure
Product Name:N/A
CAS No:863889-33-2
MF:C30H46O4
MW:470.683849811554
CID:2009946
PubChem ID:44559176
Update Time:2025-04-21
N/A Chemical and Physical Properties
Names and Identifiers
-
- Garcihombronane F
- (-)-Garcihombronane F
- (3R,5S,8S,9R,10S,13S,17S)-4,4,10,13,17-pentamethyl-17-[(2R,3Z)-6-methylhepta-3,5-dien-2-yl]-1,2,3,5,6,7,8,11,12,16-decahydrocyclopenta[a]phenanthrene-3,9-diol
- (3R,5S,8S,9R,10S,13S,17S)-4,4,10,13,17-pentamethyl-17-((2R,3Z)-6-methylhepta-3,5-dien-2-yl)-1,2,3,5,6,7,8,11,12,16-decahydrocyclopenta(a)phenanthrene-3,9-diol
- 863889-33-2
- (4Z,6R)-6-((1R,2S,5R,7S,10S,14S,15S)-1,5-Dihydroxy-2,6,6,14,15-pentamethyltetracyclo(8.7.0.0,.0,)heptadec-11-en-14-yl)-2-methylhepta-2,4-dienoate
- (4Z,6R)-6-[(1R,2S,5R,7S,10S,14S,15S)-1,5-Dihydroxy-2,6,6,14,15-pentamethyltetracyclo[8.7.0.0,.0,]heptadec-11-en-14-yl]-2-methylhepta-2,4-dienoate
- CHEMBL470033
- N/A
-
- Inchi: 1S/C30H46O4/c1-19(25(32)33)9-8-10-20(2)27(5)15-13-21-22-11-12-23-26(3,4)24(31)14-16-29(23,7)30(22,34)18-17-28(21,27)6/h8-10,13,20,22-24,31,34H,11-12,14-18H2,1-7H3,(H,32,33)
- InChI Key: QIDGDJFDLNVIAY-UHFFFAOYSA-N
- SMILES: CC(C1(C2(C(C3C(CC2)(O)C2(C(C(C(CC2)O)(C)C)CC3)C)=CC1)C)C)C=CC=C(C(=O)O)C
Computed Properties
- Exact Mass: 440.365430770Da
- Monoisotopic Mass: 440.365430770Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 845
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.454
- Topological Polar Surface Area: 40.5Ų
N/A Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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